Cas no 35851-12-8 (Propanoic acid,2-(2-chloro-6-methylphenoxy)-)
35851-12-8 structure
Product Name:Propanoic acid,2-(2-chloro-6-methylphenoxy)-
CAS No:35851-12-8
MF:C10H11ClO3
MW:214.645542383194
CID:322076
PubChem ID:182257
Update Time:2025-04-19
Propanoic acid,2-(2-chloro-6-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(2-chloro-6-methylphenoxy)-
- 2,6-Mecoprop 1
- 2,6-MECOPROP
- Propanoic acid, 2-(2-chloro-6-methylphenoxy)-
- DTXSID70957259
- SCHEMBL9500663
- 2-(2-Chloro-6-methylphenoxy)propanoic acid
- 35851-12-8
-
- Inchi: 1S/C10H11ClO3/c1-6-4-3-5-8(11)9(6)14-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
- InChI Key: TWCRVMDZDXFHRM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C)=C1OC(C(=O)O)C
Computed Properties
- Exact Mass: 214.04000
- Monoisotopic Mass: 214.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.265
- Boiling Point: 329.3°Cat760mmHg
- Flash Point: 153°C
- Refractive Index: 1.542
- PSA: 46.53000
- LogP: 2.50030
Propanoic acid,2-(2-chloro-6-methylphenoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF59226-10mg |
2,6-MECOPROP |
35851-12-8 | 10mg |
$764.00 | 2024-04-20 |
Propanoic acid,2-(2-chloro-6-methylphenoxy)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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